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Compound of Interest

Compound Name: CCT251545

Cat. No.: B15621817

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preclinical evaluation of
CCT251545, a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and Cyclin-
Dependent Kinase 19 (CDK19), in xenograft mouse models. CCT251545 modulates the WNT
signaling pathway, presenting a promising therapeutic strategy for cancers with aberrant WNT
activity.

Mechanism of Action

CCT251545 is an orally bioavailable small molecule that selectively inhibits the kinase activity
of CDK8 and CDK19. These kinases are components of the Mediator complex, which plays a
crucial role in regulating transcription. By inhibiting CDK8 and CDK19, CCT251545 disrupts the
transcription of WNT pathway target genes, which are often implicated in cancer cell
proliferation and survival. Additionally, CCT251545 has been shown to modulate the STAT1
signaling pathway, with the phosphorylation of STAT1 at serine 727 (p-STAT1Ser727) serving
as a key pharmacodynamic biomarker of its activity.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15621817?utm_src=pdf-interest
https://www.benchchem.com/product/b15621817?utm_src=pdf-body
https://www.benchchem.com/product/b15621817?utm_src=pdf-body
https://www.benchchem.com/product/b15621817?utm_src=pdf-body
https://www.benchchem.com/product/b15621817?utm_src=pdf-body
https://www.benchchem.com/product/b15621817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

é WNT Signaling Pathway h
) (=)
! ( cCcT251545Action )
inhibition
v Destruction Complex
O O O O E=
phosphorylation .
ek phosphorylation
\4 \ \4
a (pomrero) - ()
| Mediator Complex
co-activation r¢gulation
\
@F C)<7 trangcriptional regulation
- J
\ 4 \4
S J

Cell Culture Randomize Mice Monitor Tumor Volume

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page
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Xenograft Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621817#using-cct251545-in-a-xenograft-mouse-
model]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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